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Compound of Interest

Compound Name: 4-Amino-5-methylpicolinic acid
CAS No.: 23609-89-4
Cat. No.: B1500531

Get Quote

Part 1: Executive Summary & Compound Identity[1]

4-Amino-5-methylpicolinic acid (CAS: 23609-89-4) represents a specific class of zwitterionic
pyridine building blocks used frequently in the synthesis of kinase inhibitors and complex
heterocyclic scaffolds.[1] Unlike simple picolinic acid, the introduction of the 4-amino and 5-
methyl substituents significantly alters the crystal lattice energy and lipophilicity, often creating
a solubility bottleneck in process chemistry.[1]

This guide moves beyond static data points to provide a dynamic solubility model. Researchers
must understand that the solubility of this compound is not a fixed constant but a function of
pH, ionic strength, and counter-ion selection.[1]

Compound Snapshot
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Property Detail

IUPAC Name 4-Amino-5-methylpyridine-2-carboxylic acid
CAS Number 23609-89-4

Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol

Physical State Solid (High melting point, typically >220°C dec.)

) Low solubility at isoelectric point (pl); poor
Primary Challenge o )
solubility in non-polar organics.[1][2][3][4][5][6]

Part 2: Physicochemical Basis of Solubility[1]

To master the handling of this compound, one must recognize its amphoteric nature.[1] The
molecule contains both a basic center (pyridine nitrogen, enhanced by the 4-amino group) and
an acidic center (carboxylic acid).[1][7]

The Zwitterionic Trap

In its solid state and at neutral pH (approx.[1] pH 4-6), 4-Amino-5-methylpicolinic acid exists
primarily as a zwitterion.[1] The proton from the carboxylic acid migrates to the pyridine
nitrogen.[1]

o Effect: This creates strong intermolecular electrostatic interactions within the crystal lattice,
significantly increasing the melting point and reducing solubility in water and organic solvents
compared to non-zwitterionic analogues.[1]

e The 4-Amino Effect: The amino group at position 4 is an electron-donating group (EDG).[1] It
increases the electron density on the ring nitrogen, making it more basic (higher pKa) and
stabilizing the zwitterionic form over a wider pH range.[1]

Predicted Dissociation Constants (pKa)

While experimental values vary by conditions, the structural class follows this profile:

e pKai (COOH): ~2.0 — 2.5 (Protonation of carboxylate)[1]
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e pKaz (Pyridine NH*): ~5.5 — 6.5 (Deprotonation of pyridinium)[1]
e |soelectric Point (pl): ~4.0 — 4.5[1]

Implication: Solubility is lowest at the pl. To dissolve this compound, you must drive the
equilibrium away from the zwitterion by adjusting pH < 2 or pH > 8.[1]

Part 3: Solubility Landscape & Solvent Selection[1]

The following table summarizes the solubility behavior based on structural principles and
analogue data (e.g., 4-aminopicolinic acid).

Solubility Profile Matrix
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Solvent Class

Representative
Solvents

Solubility Rating

Mechanistic Insight

Aqueous (Neutral)

Water (pH 5-6)

Poor (<1 mg/mL)

Dominant zwitterion
species leads to high

lattice energy.[1]

Aqueous (Acidic)

1IN HCI, 10% AcOH

High (> 50 mg/mL)

Formation of Cationic
species
(Hydrochloride salt)

breaks lattice.[1]

Aqueous (Basic)

1IN NaOH, NaHCOs

High (> 50 mg/mL)

Formation of Anionic
species (Carboxylate
salt).[1]

Solubility improves

with heating; limited

Polar Protic Methanol, Ethanol Low to Moderate o
by zwitterionic
character.[1]
High dielectric
) constant disrupts
Polar Aprotic DMSO, DMF, NMP Good )
electrostatic
interactions.[1]
Compound is too
DCM, Hexane, o o _
Non-Polar Negligible polar/ionic to dissolve.
Toluene

[1]

Visualization: The pH-Solubility Relationship

The diagram below illustrates the species distribution and its direct correlation to solubility.[1]
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Caption: Figure 1. The U-shaped solubility curve characteristic of 4-amino-5-methylpicolinic
acid.[1] Maximum solubility is achieved by shifting equilibrium away from the neutral zwitterion.

[1]

Part 4: Experimental Protocols

Do not rely on literature values for critical process steps. Use these self-validating protocols to
determine the exact solubility for your specific batch (polymorphs can affect solubility).

Protocol A: Thermodynamic Solubility Determination
(Shake-Flask)

Use this for accurate equilibrium solubility data.[1]

e Preparation: Weigh approx. 20 mg of 4-Amino-5-methylpicolinic acid into a 4 mL glass
vial.

» Solvent Addition: Add 1.0 mL of the target solvent (e.g., Water, pH 7.4 buffer, DMSO).[1]
o Equilibration:
o Seal tightly and shake/stir at 25°C for 24 hours.

o Visual Check: If the solid dissolves completely immediately, add more solid until a
suspension is visible.[1]
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o Separation: Centrifuge the sample at 10,000 rpm for 10 minutes or filter through a 0.45 pm
PVDF filter (ensure filter compatibility).

e Quantification:
o Analyze the supernatant via HPLC-UV (254 nm).[1]

o Calibration: Prepare a standard curve using a stock solution in DMSO (where solubility is
guaranteed).

Protocol B: Rapid pH-Solubility Profiling

Use this to find the optimal pH for extraction or purification.[1]
e Stock Solution: Dissolve 100 mg of compound in 2 mL of 1.0 M NaOH (fully soluble anion).
e Titration:
o Place the solution in a beaker with a pH probe.[1]
o Slowly add 1.0 M HCI dropwise while stirring.
e Observation:

o Record the pH where cloudiness (precipitation) first appears.[1] This is the Upper Solubility
Boundary.

o Continue adding acid until the precipitate redissolves.[1] Record this pH as the Lower
Solubility Boundary.

o Result: The pH range between these two points is the "Danger Zone" (Zwitterionic region)
where precipitation will occur.[1]

Part 5: Solubility Enhancement Strategies

For drug development and synthesis, handling the free acid is often cumbersome.[1]

e Salt Formation (Recommended):
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o Hydrochloride Salt: Dissolve the free acid in minimal hot water/ethanol, add conc.[1] HCI,
and cool. The HCI salt is typically highly water-soluble and crystalline.[1]

o Potassium/Sodium Salt: Treat with 1 equivalent of KOH or NaOH.[1] Useful for aqueous
reactions but difficult to isolate as a solid (often hygroscopic).[1]

o Cosolvent Systems:

o For organic reactions, use DMSO/DCM (1:10) or MeOH/DCM (1:4) mixtures.[1] The polar
component dissolves the zwitterion, while the non-polar component solubilizes the
reagents.[1]

Workflow: Solvent Selection Decision Tree

Start: 4-Amino-5-methylpicolinic acid

What is the Goal?

Analytical (HPLC/NMR) Synthesis / Reaction Purification / Workup

NMR / Stock SolnL-IPLC %queous F?)&Organic Rxn \Precipitation

Use Water/ACN + 0.1% TFA

Use DMSO-d6 or DMSO (Acid keeps it soluble) Aqueous Organic Precip
/Adjust pH>9or<2 £se DMF, NMP, or DMA &:Ad"‘sr pH to ~4.5 (pl)
ompound Precipitates
AdjustPH PolarSolvent AdjustPI

Click to download full resolution via product page

Caption: Figure 2. Decision logic for solvent selection based on experimental intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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